BENGH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for the BE-13
Cell Line

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: BY13
Cat. No.: B15544700
Get Quote
\ J

Caution: The BE-13 cell line (Cellosaurus identifier: CVCL_1081) is reported as being a
derivative of the Peer cell line and is listed as a misidentified or contaminated cell line.[1]
Researchers should exercise caution and verify the identity of their cell stocks, for example,
through Short Tandem Repeat (STR) profiling.[1] The following protocols are based on general
procedures for human T-cell leukemia cell lines and should be adapted as necessary.

Cell Line Characteristics

The BE-13 cell line was originally thought to be derived from the bone marrow of an 11-year-
old patient with T-cell acute lymphoblastic leukemia (T-ALL).[1] However, it has since been
identified as a derivative of the Peer cell line.[1] It is @ human T-cell line from a female donor,
sampled at the age of four.[1] These cells exhibit characteristics of both prothymocytes and
thymocytes.[1] A notable genetic feature of this cell line is a mutation in the NOTCH1 gene
(p.Leu1600Pro) and a NUP214-ABL1 gene fusion.[1] The BE-13 cell line is known to be highly
sensitive to dexamethasone-induced cytolysis.[1]
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Parameter Value Source
Cell Type T-cell [1]
Species Homo sapiens (Human) [1]
Age at Sampling 4 Years [1]
Gender Female [1]
Disease T-cell a-cute lymphoblastic o
leukemia (T-ALL)
Doubling Time Approximately 40-60 hours [1]
Culture Type Suspension [2]

Experimental Protocols
Media and Reagents

Reagent

Specification

Growth Medium

RPMI 1640

Serum

Fetal Bovine Serum (FBS), heat-inactivated

Supplements

L-glutamine, Penicillin-Streptomycin

Cryopreservation Medium

90% FBS, 10% DMSO

Dissociation Agent

Not applicable (suspension cells)

Buffer

Phosphate-Buffered Saline (PBS), Ca2+/Mg2+

free

General Cell Culture Conditions

Successful cell culture requires maintaining a sterile environment and providing suitable

conditions for cell growth.[3] Most mammalian cell lines, including leukemia cell lines, are
cultured at 37°C in a humidified incubator with 5% COZ2.[3][4] The pH of the growth medium
should be maintained between 7.2 and 7.4 for optimal growth.[3]
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Parameter Recommended Condition
Temperature 37°C

CO2 Concentration 5%

Humidity >95%

Protocol 1: Thawing of Cryopreserved Cells

This protocol outlines the steps for reviving frozen BE-13 cells.

e Pre-warm complete growth medium (RPMI 1640 with 10% FBS, L-glutamine, and Penicillin-
Streptomycin) in a 37°C water bath.[5]

* Remove the cryovial from liquid nitrogen storage.

o Partially immerse the vial in the 37°C water bath to thaw the cells rapidly. Do not submerge

the cap to avoid contamination.[6]
e Once a small ice crystal remains, remove the vial from the water bath.[6]
» Wipe the exterior of the vial with 70% ethanol before opening in a laminar flow hood.[5]

e Using a sterile pipette, gently transfer the cell suspension into a 15 mL conical tube
containing 9 mL of pre-warmed complete growth medium.

» Centrifuge the cell suspension at 200 x g for 5 minutes to pellet the cells.[5]

¢ Aspirate the supernatant, which contains residual cryoprotectant (DMSO).

o Gently resuspend the cell pellet in 5-10 mL of fresh, pre-warmed complete growth medium.
o Transfer the cell suspension to a T-25 or T-75 culture flask.

e |ncubate at 37°C with 5% CO2.
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Protocol 2: Routine Maintenance and Passaging of
Suspension Cells

BE-13 cells grow in suspension and require routine passaging to maintain viability and
logarithmic growth.

Aseptically remove an aliquot of the cell suspension from the culture flask.

o Perform a cell count using a hemocytometer or an automated cell counter. A viability stain,
such as trypan blue, can be used to distinguish live from dead cells.[7]

o Calculate the volume of the cell suspension needed to seed a new flask at the desired
density (e.g., 2 x 105 cells/mL).

e Add the calculated volume of cell suspension to a new culture flask.
e Add fresh, pre-warmed complete growth medium to reach the desired final volume.

e |ncubate at 37°C with 5% CO2.

Depending on the growth rate, cells should be passaged every 2-3 days.

Protocol 3: Cryopreservation of Cells

This protocol describes how to freeze BE-13 cells for long-term storage.

Use cells from a healthy, log-phase culture.

Perform a cell count to determine the cell density.

Centrifuge the required volume of cell suspension at 200 x g for 5 minutes.

Aspirate the supernatant and resuspend the cell pellet in cold cryopreservation medium
(90% FBS, 10% DMSO) at a concentration of 1-5 x 1076 cells/mL.[5]

Aliquot the cell suspension into sterile cryovials.
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e Place the vials in a controlled-rate freezing container (e.g., "Mr. Frosty") and store at -80°C
for at least 24 hours.[5] This allows for a slow cooling rate of approximately -1°C per minute.

o Transfer the vials to a liquid nitrogen freezer for long-term storage.

Signaling Pathways and Experimental Workflows
NOTCH1 Signaling Pathway in T-ALL

The NOTCHL1 signaling pathway is frequently mutated in T-ALL, leading to aberrant cell
proliferation and survival. The following diagram illustrates a simplified representation of this
pathway.
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Simplified NOTCHL1 Signaling Pathway in T-ALL
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Caption: Simplified NOTCH1 signaling pathway in T-ALL.
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Experimental Workflow for Cell Passaging

The following diagram illustrates the general workflow for subculturing suspension cells like BE-
13.
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Workflow for Passaging Suspension Cells
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Caption: Workflow for passaging suspension cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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